2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile

• IUPAC Name: 2-hexylsulfanyl-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C25H26N2OS/c1-3-4-5-9-16-29-25-23(18-26)22(19-12-14-21(28-2)15-13-19)17-24(27-25)20-10-7-6-8-11-20/h6-8,10-15,17H,3-5,9,16H2,1-2H3
• InChI Key: ZZEGNVMATSOBKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=C(C(=CC(=N1)C2=CC=CC=C2)C3=CC=C(C=C3)OC)C#N
• Molecular Formula: C25H26N2OS
• Molecular Weight: 402.6 g/mol

Description

2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile, also known as THPN, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. THPN is a nicotinonitrile derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile is not fully understood. However, it has been reported to inhibit the activity of different enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects:
2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has also been reported to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Moreover, 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has been shown to reduce the level of reactive oxygen species (ROS) and lipid peroxidation in different tissues.

Advantages and Limitations for Lab Experiments

2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to exhibit good stability under different conditions. Moreover, 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has been shown to exhibit low toxicity and to have good solubility in different solvents. However, 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has some limitations for lab experiments. It is a relatively new compound, and its properties and applications are still being explored. Moreover, 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has not been extensively studied in humans, and its safety and efficacy in clinical settings are still unknown.

Future Directions

There are several future directions for the study of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile. Firstly, more studies are needed to elucidate the mechanism of action of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile and to identify its molecular targets. Secondly, the potential applications of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile in different fields, including cancer therapy, neuroprotection, and anti-inflammation, need to be explored further. Moreover, more studies are needed to evaluate the safety and efficacy of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile in clinical settings. Finally, the synthesis of 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile derivatives with improved properties and applications should be explored.

Scientific Research Applications

2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has been studied extensively for its potential applications in various fields. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-oxidant activities. 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has also been shown to inhibit the growth of different cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Moreover, 2-(hexylthio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile has been reported to have neuroprotective effects and to improve cognitive function in animal models.